2-Amino-2-benzyl-3-phenylpropanoic acid

• IUPAC Name: 2-amino-2-benzyl-3-phenylpropanoic acid
• InChI: InChI=1S/C16H17NO2/c17-16(15(18)19,11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10H,11-12,17H2,(H,18,19)
• InChI Key: GBKZHNIMMJPKLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)(C(=O)O)N
• Molecular Formula: C16H17NO2
• DSSTOX Substance ID: DTXSID50978442
• Molecular Weight: 255.31 g/mol
• CAS RN: 6278-96-2

Description

2-Amino-2-benzyl-3-phenylpropanoic acid is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optical Resolution and Synthesis

• Shiraiwa et al. (2002) explored the optical resolution of (RS)-2-benzoylamino-2-benzyl-3-hydroxypropanoic acid to synthesize optically active 2-amino-2-methyl-3-phenylpropanoic acid. They achieved optical purities of about 90% through preferential crystallization and recrystallization processes (Shiraiwa et al., 2002).
• In a similar vein, Shiraiwa et al. (2003) focused on preparing optically active threo-2-amino-3-hydroxy-3-phenylpropanoic acid via optical resolution. They utilized various resolving agents and achieved high optical purities for the product (Shiraiwa et al., 2003).

Radioactive Labeling for Pharmacological Studies

• Maleki et al. (2019) reported on the preparation of Carbon-14 labeled 2-(2-mercaptoacetamido)-3-phenylpropanoic Acid as a Metallo-beta-lactamases Inhibitor. This labeled product is significant for in vivo pharmacological studies, providing insights into the mechanism of action of this enzyme inhibitor (Maleki et al., 2019).

Peptide Modification and Biological Applications

• Ni et al. (2015) synthesized a novel amino acid derivative for peptide modification and live cell labeling. This derivative showed potential for use as an analogue in peptide modification with significant biological activity (Ni et al., 2015).
• Badorrey et al. (2003) developed an efficient synthesis method for (S)-α-benzyl-α-methyl-β-alanine from (R)- and (S)-2-cyano-2-methyl-3-phenylpropanoic acid, showcasing the potential of these compounds in the production of α,α-disubstituted β-amino acids (Badorrey et al., 2003).

Application in Molecular Machines

• Biagini et al. (2020) investigated the use of 2-cyano-2-phenylpropanoic acid as a fuel for acid-base driven molecular machines. Their research contributes to understanding the mechanisms behind these molecular machines and optimizing their operation (Biagini et al., 2020).